2,3-di(thiophen-2-yl)quinoxalin-6-amine
Overview
Description
2,3-di(thiophen-2-yl)quinoxalin-6-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a heterocyclic compound that contains two thiophene rings and a quinoxaline ring, making it a versatile molecule for various applications.
Scientific Research Applications
Synthesis and Applications in Polymer Chemistry :
- Synthesis of thiophenyl thiazole based novel quinoxaline derivatives and their applications in organic synthesis and materials science were explored. These compounds show potential for use in various chemical reactions and material fabrication due to their unique properties (Kathrotiya & Naliapara, 2015).
- A study focused on the synthesis of a π-conjugated polymer based on 2,3-di(thiophen-2-yl)quinoxaline, highlighting its solubility in organic solvents and potential applications in materials science (Lei et al., 2013).
- Electrochemical copolymerizations of 2,3-di(2-thienyl)quinoxaline derivatives were studied, with a focus on their potential use in conducting materials and electronic applications (Turac et al., 2011).
Photovoltaic and Electrochemical Applications :
- Research on donor-acceptor type π-conjugated monomers containing quinoxaline moiety revealed their impact on electrochemical and spectroelectrochemical properties, suggesting applications in photovoltaics and electronics (Xu et al., 2014).
- A study on enhancing photovoltaic performance through the conjugation of the acceptor unit in benzodithiophene and quinoxaline copolymers showcased the potential of such materials in improving the efficiency of solar cells (Hu et al., 2014).
Chemical Sensing and Fluorescence Applications :
- Research on a colorimetric and fluorescence "turn-off" chemosensor based on a conjugated polymer containing 2,3-di(thiophen-2-yl)quinoxaline highlighted its potential in detecting silver ions, demonstrating applications in chemical sensing and diagnostics (Cui et al., 2015).
- A study on a turn-on fluorescent sensor for determining water content in organic solvents, using a compound related to 2,3-di(thiophen-2-yl)quinoxalin-6-amine, indicated potential applications in environmental monitoring and analytical chemistry (Samadi-Maybodi & Akhoondi, 2012).
properties
IUPAC Name |
2,3-dithiophen-2-ylquinoxalin-6-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11N3S2/c17-10-5-6-11-12(9-10)19-16(14-4-2-8-21-14)15(18-11)13-3-1-7-20-13/h1-9H,17H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KJDOVZKLKXLGIC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=NC3=C(C=C(C=C3)N)N=C2C4=CC=CS4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11N3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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